Cas no 132287-52-6 (1H-Imidazole, 4-(chloromethyl)-2-methyl-1-(triphenylmethyl)-)

• Product Name: 1H-Imidazole, 4-(chloromethyl)-2-methyl-1-(triphenylmethyl)-
• CAS No: 132287-52-6
• MF: C₂₄H₂₁ClN₂
• MW: 372.889944791794
• CID: 1229820
• PubChem ID: 14239713
• Update Time: 2025-04-20

1H-Imidazole, 4-(chloromethyl)-2-methyl-1-(triphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-(chloromethyl)-2-methyl-1-(triphenylmethyl)-
• 4-(chloromethyl)-2-methyl-1-tritylimidazole
• 4-(Chloromethyl)-2-methyl-1-(triphenylmethyl)-1H-imidazole
• HHPSOTPJLSXAFM-UHFFFAOYSA-N
• DTXSID40557821
• 4-chloromethyl-2-methyl-1-trityl-1H-imidazole
• 132287-52-6
• SCHEMBL950593

• Inchi： 1S/C24H21ClN2/c1-19-26-23(17-25)18-27(19)24(20-11-5-2-6-12-20,21-13-7-3-8-14-21)22-15-9-4-10-16-22/h2-16,18H,17H2,1H3
• InChI Key： HHPSOTPJLSXAFM-UHFFFAOYSA-N
• SMILES： ClCC1=CN(C(C)=N1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 372.13953
• Monoisotopic Mass: 372.1393264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82